Cas no 2228413-21-4 (4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine)

• Product Name: 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine
• CAS No: 2228413-21-4
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 6471326
• PubChem ID: 165859232
• Update Time: 2025-06-07

4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine
• EN300-1759983
• 4-[5-(2-methyloxiran-2-yl)-1,3-thiazol-2-yl]morpholine
• 2228413-21-4

• Inchi： 1S/C10H14N2O2S/c1-10(7-14-10)8-6-11-9(15-8)12-2-4-13-5-3-12/h6H,2-5,7H2,1H3
• InChI Key： PXUULLOESVETFP-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C1(C)CO1)N1CCOCC1

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine

Professional Introduction to Compound with CAS No. 2228413-21-4 and Product Name: 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine

The compound with the CAS number 2228413-21-4 and the product name 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The unique structural features of this molecule, particularly the presence of a thiazole ring and a morpholine moiety, combined with an oxirane (epoxide) functional group, make it a promising candidate for further investigation in drug discovery and medicinal chemistry.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its ability to interact with biological targets through various hydrogen bonding and hydrophobic interactions has made it a cornerstone in drug design. In the case of 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine, the integration of this motif with other functional groups enhances its potential for binding to specific biological targets.

The morpholine moiety is another critical component of this compound that contributes to its pharmacological properties. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as key structural elements in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of this group in 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine suggests that it may exhibit properties similar to those observed in other morpholine-based drugs, such as enhanced solubility and improved bioavailability.

The oxirane (epoxide) functional group is particularly interesting from a chemical perspective. Epoxides are highly reactive intermediates that can undergo various transformations, including ring-opening reactions with nucleophiles. This reactivity makes them valuable tools in synthetic chemistry and can be exploited to generate more complex molecular structures. In the context of 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine, the oxirane group may serve as a handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

Current research efforts are focused on exploring the potential therapeutic applications of compounds like 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine. Studies have begun to investigate its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammatory responses and metabolic disorders. These preliminary results are encouraging and warrant further investigation into its pharmacological profile.

The synthesis of 4-5-(2-methyloxiran-2-yl)-1,3-thiazol-2-ylmorpholine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes for complex heterocyclic derivatives like this one is crucial for advancing drug discovery programs. Recent advancements in synthetic methodologies have enabled chemists to construct intricate molecular frameworks with high precision, facilitating the exploration of novel pharmacological entities.

In conclusion, the compound with CAS number 2228413-21-4 and product name 4-5-(2-methyloxiran-2-yll)-1,3-thiazol-l-or morpholine holds great promise as a therapeutic agent. Its unique structural features and potential biological activities make it an attractive candidate for further research in medicinal chemistry. As our understanding of its pharmacological properties continues to grow, it is likely that this compound will play a significant role in the development of new treatments for various diseases.